2-methyl-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)benzenecarboxamide
Description
“2-methyl-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)benzenecarboxamide” is a chemical compound with the molecular formula C10H8N2OS3 and a molecular weight of 268.378 . It is part of a novel series of 1,3,4-thiadiazoles, 5-arylazothiazoles, and hexahydropyrimido .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-methyl-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)benzenecarboxamide” include a density of 1.5±0.1 g/cm3 . Other properties such as boiling point, melting point, and flash point were not available in the resources.
Scientific Research Applications
Antimicrobial Activity
The compound has shown potential in the field of antimicrobial research. It has been used in the synthesis of new thiadiazoles, thioamides, and pyrimido [4,5-d][1,2,4]triazolo[4,3-a]pyrimidines, which have demonstrated antimicrobial activity .
Antifungal Activity
In a study, the compound showed antifungal activity against various strains of Candida albicans, non-Candida albicans, dermatophytes, and molds .
Antioxidant Properties
Thiazole derivatives, which include the compound, have been found to exhibit antioxidant properties . This makes them potentially useful in combating oxidative stress-related diseases.
Anti-Inflammatory Properties
Thiazole derivatives have also been found to possess anti-inflammatory properties . This suggests potential applications in the treatment of inflammatory diseases.
Antiviral Properties
Thiazole derivatives have shown potential as antiviral agents . This could make them valuable in the development of new antiviral drugs.
Antitumor or Cytotoxic Drug Molecules
Thiazole derivatives have been associated with antitumor or cytotoxic properties . This suggests that they could be used in the development of new cancer treatments.
Neuroprotective Properties
Thiazole derivatives have been found to exhibit neuroprotective properties . This suggests potential applications in the treatment of neurodegenerative diseases.
Anticonvulsant Properties
Thiazole derivatives have also been found to possess anticonvulsant properties . This suggests potential applications in the treatment of seizure disorders.
properties
IUPAC Name |
2-methyl-N-(5-sulfanylidene-1,2,4-dithiazol-3-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2OS3/c1-6-4-2-3-5-7(6)8(13)11-9-12-10(14)16-15-9/h2-5H,1H3,(H,11,12,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CKCZMSJXYALFOI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC2=NC(=S)SS2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2OS3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-methyl-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)benzenecarboxamide | |
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